Cas no 138124-05-7 (1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis)-)
1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis)- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis)-
- 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS,7aR)-
- G74315
- SCHEMBL15613113
- (3AS,7AR)-3,3A,7,7A-TETRAHYDROISOBENZOFURAN-1(6H)-ONE
- 138124-05-7
-
- Inchi: 1S/C8H10O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1,3,6-7H,2,4-5H2/t6-,7-/m1/s1
- InChI Key: GEWKOBVSQGLPLX-RNFRBKRXSA-N
- SMILES: O1C([C@@H]2CCC=C[C@@H]2C1)=O
Computed Properties
- Exact Mass: 138.068079557g/mol
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1706829-100mg |
(3aS,7aR)-3,3a,7,7a-Tetrahydroisobenzofuran-1(6H)-one |
138124-05-7 | 97% | 100mg |
¥3822 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1706829-250mg |
(3aS,7aR)-3,3a,7,7a-Tetrahydroisobenzofuran-1(6H)-one |
138124-05-7 | 97% | 250mg |
¥6370 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1706829-1g |
(3aS,7aR)-3,3a,7,7a-Tetrahydroisobenzofuran-1(6H)-one |
138124-05-7 | 97% | 1g |
¥13720 | 2023-03-01 | |
| 1PlusChem | 1P029ID1-100mg |
(3aS,7aR)-3,3a,7,7a-Tetrahydroisobenzofuran-1(6H)-one |
138124-05-7 | 95% | 100mg |
$655.00 | 2024-06-21 | |
| 1PlusChem | 1P029ID1-250mg |
(3aS,7aR)-3,3a,7,7a-Tetrahydroisobenzofuran-1(6H)-one |
138124-05-7 | 95% | 250mg |
$1067.00 | 2024-06-21 |
1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis)- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis)-
Introduction to 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis) and Its Significance in Modern Chemical Research
The compound identified by the CAS number 138124-05-7, known chemically as 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis), represents a fascinating molecule with a rich structural framework and significant potential in various scientific applications. This heterocyclic compound belongs to the isobenzofuranone class, characterized by its fused benzene and furan rings, which contribute to its unique electronic and steric properties. The specific configuration denoted by (3aS-cis) highlights the stereochemical precision of the molecule, which is often a critical factor in its biological activity and reactivity.
Isobenzofuranones have garnered considerable attention in the chemical biology field due to their structural versatility and biological relevance. These compounds are frequently found as intermediates or bioactive molecules in natural products and synthetic drug candidates. The tetrahydro derivative of this compound, particularly with the (3aS-cis) configuration, exhibits distinct chemical behavior that has been explored in recent research for potential applications in medicinal chemistry and material science.
Recent studies have focused on the synthesis and functionalization of 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis) to develop novel pharmacophores. Researchers have leveraged its rigid bicyclic scaffold to design molecules with enhanced binding affinity to target proteins. For instance, modifications at the 3a position have been shown to modulate interactions with enzymes involved in metabolic pathways. This has opened up avenues for exploring its role in therapeutic interventions for conditions such as inflammation and neurodegeneration.
The stereochemistry of this compound is particularly noteworthy. The (3aS-cis) configuration influences not only its physical properties but also its biological interactions. Computational studies have demonstrated that this specific arrangement optimizes binding to certain receptor sites while minimizing off-target effects. Such precision is crucial in drug design, where subtle differences in molecular geometry can significantly alter efficacy and safety profiles.
In addition to its pharmaceutical potential, 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis) has been investigated for its role in materials science. Its rigid structure and ability to form stable complexes make it a promising candidate for developing advanced polymers and coordination complexes with applications in catalysis and sensing technologies. Recent advancements in polymer chemistry have seen this compound incorporated into frameworks designed for high thermal stability and mechanical strength.
The synthesis of this compound presents both challenges and opportunities. Traditional methods often require multi-step processes with careful control of reaction conditions to achieve the desired stereochemistry. However, recent innovations in catalytic asymmetric synthesis have provided more efficient routes to produce enantiomerically pure forms of this molecule. These advances not only streamline production but also enhance accessibility for further research.
Biologically speaking, derivatives of 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis) have shown promise as modulators of biological pathways associated with diseases like cancer and autoimmune disorders. Preclinical studies have highlighted its ability to interact with key signaling molecules without significant toxicity. While further research is needed to fully understand its therapeutic potential, these findings underscore the importance of exploring structurally diverse molecules like this one for future drug development.
The chemical community continues to be intrigued by the possibilities offered by compounds like 1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis) due to their unique structural features and functional versatility. As synthetic methodologies evolve and computational tools become more sophisticated, the potential applications of such molecules are likely to expand even further. Researchers are optimistic that continued investigation will uncover new ways to harness their properties for both medical and industrial uses.
138124-05-7 (1(3H)-Isobenzofuranone, 3a,6,7,7a-tetrahydro-, (3aS-cis)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)